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Compound of Interest

Compound Name: Apernyl

Cat. No.: B1228721

This guide provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and disposal plans for Apernyl. Given that the active ingredient in Apernyl
is acetylsalicylic acid (aspirin), this document outlines the necessary precautions for handling
this substance in a laboratory setting to ensure the safety of researchers, scientists, and drug
development professionals.[1][2][3][4][5]

Personal Protective Equipment (PPE)

When handling Apernyl, which contains acetylsalicylic acid, it is imperative to use appropriate
personal protective equipment to minimize exposure and ensure personal safety. Acetylsalicylic
acid can be harmful if swallowed and may cause irritation to the skin, eyes, and respiratory
system.[6] Furthermore, as a combustible dust, it can form explosive mixtures with air.[6]

Recommended PPE includes:

o Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.
[6][7] Use equipment that is tested and approved under government standards such as EN
166 (EU) or OSHA's eye and face protection regulations in 29 CFR 1910.133.

« Skin Protection: Chemical-resistant gloves must be worn.[6][7][8] Always inspect gloves for
integrity before use and employ proper glove removal techniques to avoid skin contact.[7][8]
A lab coat or work apron should also be worn.[7]
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o Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator
should be used.[6][9] For nuisance exposures, a type P95 respirator is recommended, while
higher-level protection (type OV/AG/P99) may be necessary in certain situations.[6]

Quantitative Data for Acetylsalicylic Acid

The following table summarizes key quantitative data for acetylsalicylic acid, the active
component of Apernyl.

Property Value

Molecular Formula CoHs04

Molecular Weight 180.16 g/mol [6][8]
Melting Point 135°C (275°F)[6]
Flash Point 250°C (482°F)[6][9]
Autoignition Temperature 500°C (932°F)[9]
Oral LD50 (Rat) 950 mg/kgl[6]
Water Solubility Slightly soluble[6]
NIOSH Recommended Exposure Limit (TWA) 5 mg/m3[8][9]

Experimental Protocol: Safe Handling and Disposal
of Apernyl

This protocol details the step-by-step procedures for the safe handling and disposal of Apernyl
waste in a laboratory environment.

1. Engineering Controls and Safe Handling:
e Handle Apernyl in a well-ventilated area.[8]
o Use appropriate exhaust ventilation where dust may be generated.[8]

» Avoid the formation of dust and aerosols.[8]
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Do not eat, drink, or smoke in areas where Apernyl is handled.[7][8]
Wash hands thoroughly after handling.[7][8]
Store in a tightly closed container in a dry and cool place.[9]
. Spill and Leak Procedures:
In case of a spill, evacuate personnel from the area.[8]
Wear the appropriate PPE as outlined above, including respiratory protection.[7][8]
Avoid breathing in dust.[8]
Prevent the substance from entering drains.[7][8]

Carefully sweep or shovel the spilled material into a suitable, closed container for disposal,
avoiding the creation of dust.[8]

. Waste Disposal:
Collect waste Apernyl in a designated, properly labeled, and sealed container.[6]
Do not mix with other waste streams.[6]
Dispose of the waste through a licensed professional waste disposal company.[6]

Incineration in a chemical incinerator equipped with an afterburner and scrubber is a suitable
disposal method.[6]

Never dispose of solid Apernyl down the drain.[6]

Empty containers should be disposed of as unused product.[6]

Workflow for Handling and Disposal of Apernyl
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Safe Handling and Disposal Workflow for Apernyl

Preparation:
Don appropriate PPE

i

Handling Apernyl:
Work in a well-ventilated area

Spill Cleanup:

Evacuate, wear PPE, contain, and collect Waste Generation

Waste Collection:
Segregate in labeled, sealed containers

Waste Disposal:
Use licensed disposal service

Decontamination:
Clean work area and wash hands

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Apernyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Apernyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228721#personal-protective-equipment-for-
handling-apernyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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